Cas no 1805344-30-2 (Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate)

• Product Name: Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate
• CAS No: 1805344-30-2
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4859864
• Update Time: 2025-06-28

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)3-2-13-7(12)5(9)4(3)6(10)11/h2,6H,1H3
• InChI Key： FRTUQKNBORVKDC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(=O)OC)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1805344-30-2): An Overview

Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1805344-30-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate is composed of a pyridine ring substituted with a bromo group, a difluoromethyl group, and a fluorine atom, along with a methyl ester functionality. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated pyridines in the design of bioactive molecules. The incorporation of fluorine atoms into organic compounds can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate, the difluoromethyl group and the fluorine atom on the pyridine ring contribute to its enhanced lipophilicity and potential for improved pharmacokinetic properties.

One of the key areas where Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of kinases, which are important targets in cancer therapy. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The ability of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate to selectively inhibit certain kinases could lead to the development of more effective and targeted therapies.

In addition to its potential as an enzyme inhibitor, Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate has also been investigated for its antimicrobial properties. Fluorinated pyridines have been shown to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes them valuable candidates for the development of new antibiotics, which are urgently needed due to the increasing prevalence of antibiotic-resistant strains.

The synthesis of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the necessary substituents through selective functionalization steps. For example, the bromination of a pyridine ring can be achieved using brominating agents such as N-bromosuccinimide (NBS), while the introduction of a difluoromethyl group can be accomplished using difluoroacetic acid or its derivatives. The final step typically involves esterification to form the methyl ester functionality.

The physical properties of Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate are also noteworthy. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various chemical reactions and biological assays. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

In conclusion, Methyl 3-bromo-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1805344-30-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various biological systems, highlighting its significance in advancing drug discovery and development efforts.